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Compound of Interest

Compound Name:
Ethyl 2-

ethylcyclopropanecarboxylate

Cat. No.: B044356 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for Ethyl 2-ethylcyclopropanecarboxylate is not readily

available in public databases. The information presented herein is a compilation of data for

structurally similar compounds and predicted properties to serve as a reference guide. All data

for analogous compounds are explicitly labeled.

Executive Summary
This technical guide provides a detailed overview of the anticipated chemical properties of

Ethyl 2-ethylcyclopropanecarboxylate. Due to the limited availability of direct experimental

data, this document leverages information from close structural analogs, namely Ethyl

cyclopropanecarboxylate and Ethyl 2-methylcyclopropanecarboxylate, to infer the probable

characteristics of the title compound. This guide covers physicochemical properties, reactivity,

and a proposed synthetic pathway, offering a valuable resource for researchers and

professionals in drug development and organic synthesis.

Physicochemical Properties
The physicochemical properties of Ethyl 2-ethylcyclopropanecarboxylate are crucial for

understanding its behavior in various experimental and biological systems. Below is a
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comparative summary of available data for analogous compounds.

Property
Ethyl
cyclopropanecarbo
xylate[1][2][3][4]

Ethyl 2-
methylcyclopropan
ecarboxylate[5][6]

2-
Ethylcyclopropane-
1-carboxylic acid[7]

Molecular Formula C₆H₁₀O₂ C₇H₁₂O₂ C₆H₁₀O₂

Molecular Weight 114.14 g/mol 128.17 g/mol 114.14 g/mol

Boiling Point 130-135 °C 75 °C at 11 mmHg No data available

Density 0.96 g/mL at 25 °C
1.0195 g/mL

(estimate)
No data available

Refractive Index 1.42 at 20 °C 1.4800 (estimate) No data available

Solubility Not miscible in water
Soluble in most

organic solvents
No data available

Flash Point 18 °C 42.2 °C No data available

Reactivity and Stability
The reactivity of Ethyl 2-ethylcyclopropanecarboxylate is largely dictated by the strained

cyclopropane ring and the ethyl ester functional group.

Ring Strain: The cyclopropane ring is characterized by significant ring strain, making it

susceptible to ring-opening reactions under certain conditions, such as in the presence of

strong acids or upon hydrogenation.

Ester Group Reactivity: The ethyl ester group can undergo typical ester reactions, including:

Hydrolysis: In the presence of acid or base, the ester can be hydrolyzed to yield 2-

ethylcyclopropanecarboxylic acid and ethanol.

Transesterification: Reaction with another alcohol in the presence of a catalyst can result

in the exchange of the ethoxy group.

Amidation: Reaction with amines can form the corresponding amide.
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Reduction: Strong reducing agents like lithium aluminum hydride can reduce the ester to

the corresponding alcohol, (2-ethylcyclopropyl)methanol.

Stability: The compound should be stored in a cool, dry, and well-ventilated area. It is

incompatible with strong oxidizing agents.

Experimental Protocols: Proposed Synthesis
A common method for the synthesis of substituted cyclopropanes is the Simmons-Smith

reaction. A plausible synthetic route to Ethyl 2-ethylcyclopropanecarboxylate would involve

the cyclopropanation of ethyl pent-2-enoate.

Reaction: Simmons-Smith cyclopropanation of ethyl pent-2-enoate.

Materials:

Ethyl pent-2-enoate

Diiodomethane (CH₂I₂)

Zinc-copper couple (Zn(Cu))

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Iodine (for activation)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel is charged with a zinc-copper couple under an inert

atmosphere (e.g., argon or nitrogen).
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A small crystal of iodine is added to activate the zinc-copper couple.

Anhydrous diethyl ether is added to the flask.

A solution of diiodomethane in anhydrous diethyl ether is added dropwise to the stirred

suspension.

A solution of ethyl pent-2-enoate in anhydrous diethyl ether is then added dropwise to the

reaction mixture.

The reaction mixture is stirred at room temperature and may be gently heated to reflux to

ensure the completion of the reaction. The progress of the reaction can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction is quenched by the slow addition of a saturated aqueous

ammonium chloride solution.

The resulting mixture is filtered to remove unreacted zinc.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with a saturated aqueous sodium bicarbonate

solution and then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by fractional distillation under reduced pressure to yield Ethyl
2-ethylcyclopropanecarboxylate.

Mandatory Visualizations
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Proposed Synthesis of Ethyl 2-ethylcyclopropanecarboxylate
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Caption: Proposed synthetic workflow for Ethyl 2-ethylcyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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